(1R)-1-(oxolan-3-yl)propan-1-ol
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Description
(1R)-1-(oxolan-3-yl)propan-1-ol is a useful research compound. Its molecular formula is C7H14O2 and its molecular weight is 130.187. The purity is usually 95%.
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Scientific Research Applications
Photoremovable Protecting Groups
(1R)-1-(oxolan-3-yl)propan-1-ol and related compounds have been explored for their role as photoremovable protecting groups. These groups are used in chemical reactions to temporarily mask certain functional groups, making them inactive during certain stages of synthesis, and can later be removed by light-induced reactions. 1-Oxoindan-2-yl and 1,3-dioxoindan-2-yl esters, related to this compound, are found to participate in a chain reaction process involving hydrogen transfer, which is essential in photolysis of phenacyl esters. These chromophores are proposed for applications where high concentrations of hydrogen/electron donors are feasible (Literák, Hroudná, & Klán, 2008).
Intramolecular Cyclization and Oxetan Formation
The compound also finds use in the intramolecular cyclization of 3,4-epoxy-alcohols, leading to the formation of oxetans. This process has been studied in compounds like 1-(βγ-Epoxypropyl)cyclohexan-1-ol, showing the potential for creating complex molecular structures such as oxetans and oxolans (Murai, Ono, & Masamune, 1976).
Asymmetric Synthesis of Polyketide Spiroketals
In the field of asymmetric synthesis, derivatives of this compound have been used for the non-iterative synthesis of C15 polyketide spiroketals. These spiroketals are significant due to their potential biological activity and complex molecular architecture (Meilert, Pettit, & Vogel, 2004).
Synthesis of Isochroman Derivatives
Another application is in the total synthesis of (12R)- and (12S)-12-hydroxymonocerins, where the oxolane-fused isochroman-1-one framework is constructed using a chiral hypervalent iodine reagent. This method demonstrates the versatility of this compound derivatives in synthesizing complex molecular structures (Fujita, Mori, Shimogaki, & Sugimura, 2013).
Properties
IUPAC Name |
(1R)-1-(oxolan-3-yl)propan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O2/c1-2-7(8)6-3-4-9-5-6/h6-8H,2-5H2,1H3/t6?,7-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVEPUHBNQBEBAO-COBSHVIPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1CCOC1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C1CCOC1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.